N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(3,5-dimethylisoxazol-4-yl)acetamido)oxazole-4-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[2-(3,5-dimethyl-1,2-oxazol-4-yl)acetyl]amino]-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C19H18N4O6/c1-10-13(11(2)29-23-10)8-17(24)22-19-21-14(9-28-19)18(25)20-12-3-4-15-16(7-12)27-6-5-26-15/h3-4,7,9H,5-6,8H2,1-2H3,(H,20,25)(H,21,22,24)
• InChI Key: UUHXUFMUIRSISV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)NC2=NC(=CO2)C(=O)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H18N4O6
• Molecular Weight: 398.4 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(3,5-dimethylisoxazol-4-yl)acetamido)oxazole-4-carboxamide is a useful research compound. Its molecular formula is C19H18N4O6 and its molecular weight is 398.375. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Transformations

Research on related compounds includes studies on synthetic methodologies and chemical transformations. For example, the synthesis of novel analogs and their spectral studies highlight the ongoing interest in developing new compounds with potential applications in medicinal chemistry and materials science. Such studies may provide foundational knowledge for synthesizing and characterizing the compound , offering insights into its potential utility in creating novel antibacterial agents or materials with unique properties (Palkar et al., 2017).

Antimicrobial and Antioxidant Activities

Compounds with structural features similar to the target compound have been evaluated for their antimicrobial and antioxidant activities. For instance, studies on novel N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides showcase their potential as templates for developing more potent biologically active compounds due to their moderate to significant radical scavenging activity (Ahmad et al., 2012).

Anticancer and Anti-inflammatory Agents

Research on compounds derived from similar structural frameworks indicates potential applications in the development of anti-inflammatory and analgesic agents. The synthesis and evaluation of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone demonstrate significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory activity, suggesting potential therapeutic applications of related compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).

Drug Design and Molecular Docking Studies

Theoretical investigations and molecular docking studies on related compounds, such as antimalarial sulfonamides, provide insights into their potential as drug candidates against diseases like COVID-19. These studies underscore the importance of computational calculations in predicting the biological activities of novel compounds, facilitating the design of drugs with improved efficacy and selectivity (Fahim & Ismael, 2021).